Cas no 1782381-25-2 (1-(2-bromo-4,6-dimethoxyphenyl)propan-2-one)

• Product Name: 1-(2-bromo-4,6-dimethoxyphenyl)propan-2-one
• CAS No: 1782381-25-2
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6014856
• PubChem ID: 84713495
• Update Time: 2025-10-05

1-(2-bromo-4,6-dimethoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4,6-dimethoxyphenyl)propan-2-one
• 1782381-25-2
• EN300-1938516

• Inchi： 1S/C11H13BrO3/c1-7(13)4-9-10(12)5-8(14-2)6-11(9)15-3/h5-6H,4H2,1-3H3
• InChI Key： MKQFAMBTNBKPLZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1CC(C)=O)OC)OC

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(2-bromo-4,6-dimethoxyphenyl)propan-2-one

Comprehensive Overview of 1-(2-bromo-4,6-dimethoxyphenyl)propan-2-one (CAS No. 1782381-25-2)

1-(2-bromo-4,6-dimethoxyphenyl)propan-2-one, with the CAS number 1782381-25-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of aryl ketones, characterized by a bromo-substituted dimethoxyphenyl group attached to a propan-2-one backbone. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds and pharmaceutical agents.

The growing interest in 1-(2-bromo-4,6-dimethoxyphenyl)propan-2-one is driven by its potential applications in medicinal chemistry and drug discovery. Researchers are exploring its utility as a building block for small-molecule inhibitors and therapeutic agents, especially in targeting enzymes and receptors involved in various diseases. The presence of the bromo and methoxy functional groups enhances its reactivity, enabling diverse chemical modifications to optimize biological activity.

In recent years, the demand for high-purity chemical intermediates like 1-(2-bromo-4,6-dimethoxyphenyl)propan-2-one has surged, particularly in the context of precision medicine and personalized therapeutics. This compound aligns with the trend toward targeted drug design, where researchers seek to minimize off-target effects and improve efficacy. Its CAS No. 1782381-25-2 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 1-(2-bromo-4,6-dimethoxyphenyl)propan-2-one is often synthesized via Friedel-Crafts acylation or halogenation reactions, leveraging the electron-rich nature of the dimethoxyphenyl ring. These methods are well-documented in the literature, making the compound accessible to chemists working on heterocyclic derivatives and functionalized aromatics. The compound’s stability under standard laboratory conditions further contributes to its practicality.

Another area of interest is the compound’s role in green chemistry initiatives. As the scientific community emphasizes sustainable synthesis, researchers are investigating eco-friendly routes to produce 1-(2-bromo-4,6-dimethoxyphenyl)propan-2-one with minimal waste and energy consumption. This aligns with broader industry trends toward environmentally benign processes, a topic frequently searched by professionals in the field.

In addition to its pharmaceutical applications, 1-(2-bromo-4,6-dimethoxyphenyl)propan-2-one has potential uses in material science. Its aromatic and ketone functionalities make it a candidate for designing advanced polymers and functional materials. For instance, it could serve as a precursor for photoresponsive materials or conductive polymers, areas that are gaining traction due to their relevance in renewable energy and electronics.

The compound’s spectroscopic properties, such as its distinct NMR and IR signatures, are also noteworthy. These characteristics facilitate its identification and quality control during synthesis and application. Analytical chemists often reference CAS No. 1782381-25-2 when developing analytical methods for similar compounds, underscoring its utility in method validation and standardization.

Looking ahead, the versatility of 1-(2-bromo-4,6-dimethoxyphenyl)propan-2-one ensures its continued relevance in multidisciplinary research. Whether in drug development, material innovation, or sustainable chemistry, this compound exemplifies the intersection of structural complexity and practical utility. As scientific inquiries evolve, its CAS No. 1782381-25-2 will remain a key identifier for researchers navigating the expanding landscape of specialty chemicals.